3-(4-Fluorophenyl)-3-phenylpropanoic acid
Overview
Description
“3-(4-Fluorophenyl)propanoic acid” is a fluorinated building block . It has a linear formula of FC6H4CH2CH2CO2H . The molecular weight of this compound is 168.16 . It appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular structure of “3-(4-Fluorophenyl)propanoic acid” can be represented by the formula FC6H4CH2CH2CO2H . The InChI key for this compound is ZMKXWDPUXLPHCA-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“3-(4-Fluorophenyl)propanoic acid” is a solid at 20 degrees Celsius . It has a melting point range of 87.0 to 91.0 degrees Celsius . This compound is slightly soluble in methanol .
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: 3-(4-Fluorophenyl)-3-phenylpropanoic acid has been explored in various synthetic processes. One study discussed the synthesis, resolution, and absolute configuration of 2-(α-hydroxy)aryl acrylate esters, using 3-hydroxy-2-methylene-3-phenylpropanoic acid as a starting material (Drewes et al., 1992).
- Cross-Coupling Reactions: The compound has been utilized in cross-coupling reactions, such as the meta-C–H arylation and methylation of 3-phenylpropanoic acid and its derivatives (Wan et al., 2013).
Applications in Drug Synthesis
- Antidepressant Progenitors: The compound has been identified as a potential precursor for optically pure antidepressants like tomoxetine hydrochloride and fluoxetine hydrochloride. Chemical and enzymatic synthesis methods have been explored for its production (Zhao et al., 2014).
Analytical Chemistry and Spectroscopy
- Vibrational and Electronic Structure Studies: The compound has been studied for its vibrational and electronic structures, particularly in the context of unnatural amino acids. Its zwitterionic structures and hydrogen bonding characteristics were analyzed using various spectroscopic techniques (Pallavi & Tonannavar, 2020).
Applications in Biosynthesis
- Artificial Biosynthesis: Research has been conducted on the artificial biosynthesis of phenylpropanoic acids like 3-(4-Fluorophenyl)-3-phenylpropanoic acid in microorganisms like Escherichia coli. This approach aims to produce these compounds from simple carbon sources for potential pharmaceutical applications (Kang et al., 2012).
Fluorescence and pH Sensing
- Fluorescent pH Probes: Derivatives of this compound have been used to create fluorescent pH probes, demonstrating utility in detecting strong acidity in living cells. The probe based on 3-(4-Fluorophenyl)-3-phenylpropanoic acid exhibits ratiometric fluorescence emission and has been applied in intracellular imaging (Nan et al., 2015).
Safety and Hazards
“3-(4-Fluorophenyl)propanoic acid” may cause skin irritation and serious eye irritation . It is recommended to avoid release to the environment, wear eye protection/face protection, and wash skin thoroughly after handling . If it gets in eyes, it is advised to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do . If skin irritation occurs, get medical advice/attention .
properties
IUPAC Name |
3-(4-fluorophenyl)-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2/c16-13-8-6-12(7-9-13)14(10-15(17)18)11-4-2-1-3-5-11/h1-9,14H,10H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKBOILGAWSETPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00957601 |
Source
|
| Record name | 3-(4-Fluorophenyl)-3-phenylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00957601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)-3-phenylpropanoic acid | |
CAS RN |
362-86-7 |
Source
|
| Record name | 4-Fluoro-β-phenylbenzenepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=362-86-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(p-Fluorophenyl)-3-phenylpropionic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000362867 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(4-Fluorophenyl)-3-phenylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00957601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(p-fluorophenyl)-3-phenylpropionic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.049 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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